Models of flexible polymers in good solvents: relaxation and coil–stretch transition†
Soft Matter Pub Date: 2012-05-29 DOI: 10.1039/C2SM25802A
Abstract
We analyze the impact of
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